![molecular formula C17H11ClFNO2S B302195 (5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione](/img/structure/B302195.png)
(5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione
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Overview
Description
(5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione is a chemical compound that belongs to the family of thiazolidinediones. This compound has gained significant attention from researchers due to its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation.
Mechanism of Action
The mechanism of action of (5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione is not fully understood. However, studies have shown that this compound exerts its therapeutic effects by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including:
1. Anticancer activity: this compound induces apoptosis and inhibits cell proliferation in cancer cells.
2. Anti-inflammatory activity: this compound inhibits the production of pro-inflammatory cytokines.
3. Improved insulin sensitivity: this compound improves insulin sensitivity and glucose uptake in diabetic animal models.
Advantages and Limitations for Lab Experiments
The advantages of using (5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione in lab experiments include its potent therapeutic effects, its ability to modulate various signaling pathways, and its relatively low toxicity. However, the limitations of using this compound in lab experiments include its limited solubility in water and its relatively high cost.
Future Directions
There are several future directions for research on (5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione, including:
1. Development of novel analogs with improved pharmacological properties.
2. Investigation of the potential therapeutic applications of this compound in other diseases, such as neurodegenerative disorders and cardiovascular diseases.
3. Elucidation of the precise mechanism of action of this compound.
4. Investigation of the pharmacokinetics and pharmacodynamics of this compound in animal models and humans.
5. Development of new drug delivery systems to enhance the bioavailability and efficacy of this compound.
Synthesis Methods
The synthesis of (5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione involves the reaction of 4-chlorobenzaldehyde and 4-fluorobenzylamine with thiosemicarbazide in the presence of acetic acid. The resulting compound is then cyclized to form this compound.
Scientific Research Applications
(5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications in various diseases. Some of the key areas of research include:
1. Cancer: this compound has been shown to exhibit significant anticancer activity by inducing apoptosis and inhibiting cell proliferation in cancer cells.
2. Diabetes: this compound has been shown to improve insulin sensitivity and glucose uptake in diabetic animal models.
3. Inflammation: this compound has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
properties
Molecular Formula |
C17H11ClFNO2S |
---|---|
Molecular Weight |
347.8 g/mol |
IUPAC Name |
(5Z)-5-[(4-chlorophenyl)methylidene]-3-[(4-fluorophenyl)methyl]-1,3-thiazolidine-2,4-dione |
InChI |
InChI=1S/C17H11ClFNO2S/c18-13-5-1-11(2-6-13)9-15-16(21)20(17(22)23-15)10-12-3-7-14(19)8-4-12/h1-9H,10H2/b15-9- |
InChI Key |
JQPQEKTZQFEFMD-DHDCSXOGSA-N |
Isomeric SMILES |
C1=CC(=CC=C1CN2C(=O)/C(=C/C3=CC=C(C=C3)Cl)/SC2=O)F |
SMILES |
C1=CC(=CC=C1CN2C(=O)C(=CC3=CC=C(C=C3)Cl)SC2=O)F |
Canonical SMILES |
C1=CC(=CC=C1CN2C(=O)C(=CC3=CC=C(C=C3)Cl)SC2=O)F |
Origin of Product |
United States |
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